Cas no 521951-18-8 (3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one)

• Product Name: 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one
• CAS No: 521951-18-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4018949
• PubChem ID: 57632377
• Update Time: 2025-06-14

3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)-
• 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one
• 521951-18-8
• EN300-1127215
• SCHEMBL13887206

• Inchi： 1S/C9H13N3O/c1-11(2)6-4-8(13)9-10-5-7-12(9)3/h4-7H,1-3H3
• InChI Key： SEIDIAKMIAKYLN-UHFFFAOYSA-N
• SMILES： C(C1N(C)C=CN=1)(=O)C=CN(C)C

Computed Properties

• Exact Mass: 179.105862047Da
• Monoisotopic Mass: 179.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one

Comprehensive Overview of 3-(Dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one (CAS No. 521951-18-8)

The compound 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one (CAS No. 521951-18-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. Its unique structural features, including the presence of a dimethylamino group and a 1-methyl-1H-imidazol-2-yl moiety, make it a versatile intermediate for the synthesis of more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most frequently searched questions related to 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one is its role in the development of novel pharmaceuticals. The compound's ability to act as a building block for heterocyclic compounds has made it a valuable asset in the design of kinase inhibitors and other therapeutic agents. Additionally, its enone functionality allows for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing demand for customizable molecular scaffolds in modern drug development.

In the context of material science, CAS No. 521951-18-8 has been explored for its potential in creating photoactive materials. The conjugated system within the molecule exhibits interesting electronic properties, making it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. This application is particularly relevant given the current global focus on sustainable energy solutions and the push for greener alternatives to traditional materials. The compound's electron-rich imidazole ring further enhances its utility in these cutting-edge technologies.

Another area of interest is the compound's use in catalysis. The dimethylamino group can serve as a ligand in metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high efficiency. This property is especially valuable in the context of green chemistry, where minimizing waste and improving reaction yields are paramount. As industries strive to adopt more sustainable practices, the demand for efficient catalysts like those derived from 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one is expected to rise.

The synthesis and characterization of CAS No. 521951-18-8 have also been topics of significant research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and properties. These studies are crucial for ensuring the compound's purity and reproducibility, which are essential for its application in high-value industries. The availability of detailed analytical data has further fueled interest in this compound among academic and industrial researchers alike.

From a commercial perspective, 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its price and availability are influenced by factors such as raw material costs and manufacturing scalability, which are common concerns for buyers. As the compound gains traction in various applications, its market dynamics are likely to evolve, presenting opportunities for stakeholders in the chemical supply chain.

In summary, 3-(dimethylamino)-1-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-one (CAS No. 521951-18-8) is a multifaceted compound with broad potential across multiple scientific disciplines. Its unique structural attributes, coupled with its applicability in drug discovery, material science, and catalysis, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation in chemistry and beyond.